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Compound of Interest

Compound Name:
3-Hydroxyphenylboronic acid

pinacol ester

Cat. No.: B1333623 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3-
Hydroxyphenylboronic acid pinacol ester (CAS No. 214360-76-6), a common reagent in

research and drug development. Adherence to these procedures is critical to ensure personnel

safety and environmental compliance. This document outlines a step-by-step operational plan

for waste handling and disposal.

Hazard Identification and Safety Precautions
3-Hydroxyphenylboronic acid pinacol ester is classified as a hazardous substance. All

handling and disposal procedures must be conducted in a certified chemical fume hood while

wearing appropriate Personal Protective Equipment (PPE).

Hazard Classifications:

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Nitrile or neoprene gloves. Double gloving is recommended.

Body Protection: A fully fastened lab coat.

Respiratory Protection: A dust mask (type N95 or equivalent) should be used.

Chemical and Physical Properties
A summary of the key quantitative data for 3-Hydroxyphenylboronic acid pinacol ester is
provided in the table below for easy reference.

Property Value

Molecular Formula C₁₂H₁₇BO₃

Molecular Weight 220.07 g/mol

CAS Number 214360-76-6

Appearance Solid

Melting Point 94-98 °C

Storage Temperature
Store refrigerated in a dry, well-ventilated place.

[1]

Step-by-Step Disposal Procedure
The following protocol provides a detailed methodology for the safe disposal of 3-
Hydroxyphenylboronic acid pinacol ester and associated waste.

Step 1: Waste Segregation and Collection

Designated Waste Containers: Use separate, clearly labeled, and sealable containers for

solid and liquid waste containing 3-Hydroxyphenylboronic acid pinacol ester.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "3-Hydroxyphenylboronic acid pinacol ester".[2] The label should

also indicate that it is a boronic acid derivative.[2]
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Step 2: Managing Different Waste Streams

Unused or Expired Product: Keep the chemical in its original container. If the original

container is compromised, transfer the contents to a new, appropriate container and label it

accordingly. Do not mix with other chemicals.

Solid Waste: Contaminated solid waste, such as gloves, weighing paper, and pipette tips,

should be placed in a designated, sealed plastic bag or container labeled for solid hazardous

waste.

Liquid Waste: Solutions containing 3-Hydroxyphenylboronic acid pinacol ester should be

collected in a sealed, non-reactive container (e.g., glass or polyethylene) labeled for liquid

hazardous waste. Do not pour this chemical down the drain.[1]

Contaminated Labware: Reusable glassware and equipment should be decontaminated

immediately after use.

Step 3: Decontamination of Labware

Initial Rinse: Rinse contaminated glassware and equipment with a suitable organic solvent

(e.g., acetone or ethanol) to remove the bulk of the residual compound. Collect this rinsate

as liquid hazardous waste.

Secondary Decontamination: A basic wash can be effective in converting residual boronic

acid into a more water-soluble boronate salt.[2] This can be followed by a water rinse.[2] All

rinsates from this decontamination process must be collected as liquid hazardous waste.[2]

Final Rinse: After decontamination, a final rinse with water can be performed. This final rinse

water should also be collected as hazardous waste.[2]

Drying: Allow the cleaned glassware to air dry completely in a well-ventilated area before

reuse.

Step 4: Storage and Disposal

Waste Storage: Store all sealed and labeled waste containers in a designated satellite

accumulation area that is secure and away from incompatible materials.
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Professional Disposal: Contact a licensed professional waste disposal service to dispose of

the material.[3] Follow all local, state, and federal regulations for hazardous waste disposal.

[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 3-
Hydroxyphenylboronic acid pinacol ester.
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Caption: Disposal workflow for 3-Hydroxyphenylboronic acid pinacol ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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